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Compound of Interest

Compound Name: 4-Ethyl-2,3-dimethyloctane

Cat. No.: B14559399 Get Quote

Chemical Identity and Synonyms
The unequivocally correct IUPAC name for the compound is 4-Ethyl-2,3-dimethyloctane.[1][2]

This nomenclature is determined by identifying the longest carbon chain and numbering it to

give the substituents the lowest possible locants.

A variety of synonyms and identifiers are used in chemical databases and literature, which are

crucial for comprehensive data retrieval.

Identifier Type Value Reference

IUPAC Name 4-Ethyl-2,3-dimethyloctane [1]

CAS Number 62184-00-3 [1]

Molecular Formula C₁₂H₂₆ [1]

Synonym 2,3-dimethyl-4-ethyloctane

PubChem CID 15732319 [1]

DSSTox Substance ID DTXSID60577607 [1]

Below is a diagram illustrating the IUPAC naming convention for 4-Ethyl-2,3-dimethyloctane.
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Starting Materials:
3-Octanone

Ethylmagnesium bromide
Step 1: Grignard Reaction Intermediate:

4-Ethyl-3-methyloctan-3-ol Step 2: Dehydration Intermediate:
Alkene Mixture Step 3: Hydrogenation Final Product:

4-Ethyl-2,3-dimethyloctane

Analytical Workflow for 4-Ethyl-2,3-dimethyloctane

Synthesized Product

GC-MS Analysis

NMR Spectroscopy

Purity Assessment Molecular Weight Confirmation

¹H NMR ¹³C NMR

Structural Confirmation

Proton Environment Carbon Skeleton
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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